Cas no 67159-34-6 (Ethanone,2-bromo-1-(2,3,5,6-tetramethylphenyl)-)

• Product Name: Ethanone,2-bromo-1-(2,3,5,6-tetramethylphenyl)-
• CAS No: 67159-34-6
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 521825
• PubChem ID: 264824
• Update Time: 2025-04-19

Ethanone,2-bromo-1-(2,3,5,6-tetramethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-(2,3,5,6-tetramethylphenyl)-
• 2,3,5,6-tetramethylphenacyl bromide
• 2-Brom-1-(2,3,5,6-tetramethyl-phenyl)-aethanon
• 2-bromo-1-(2,3,5,6-tetramethyl-phenyl)-ethanone
• 3-bromoacetyl-durene
• AC1L6CNF
• AC1Q27EX
• AG-J-26885
• AR-1D9312
• CTK5C5797
• NSC100199
• SCHEMBL11364813
• NSC-100199
• DTXSID00295191
• 67159-34-6
• 2-bromo-1-(2,3,5,6-tetramethylphenyl)ethanone
• BVSSCUABQUBAHU-UHFFFAOYSA-N

• Inchi： 1S/C12H15BrO/c1-7-5-8(2)10(4)12(9(7)3)11(14)6-13/h5H,6H2,1-4H3
• InChI Key： BVSSCUABQUBAHU-UHFFFAOYSA-N
• SMILES： BrCC(C1C(C)=C(C)C=C(C)C=1C)=O

Computed Properties

• Exact Mass: 254.03065
• Monoisotopic Mass: 254.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 326.7°C at 760 mmHg
• Flash Point: 51.5°C
• Refractive Index: 1.548
• PSA: 17.07
• LogP: 3.49780